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Compound of Interest

Compound Name: 2-Bromo-5-formylthiazole

Cat. No.: B057339 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-formylthiazole
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-5-formylthiazole (CAS

Number: 464192-28-7). Adherence to these protocols is essential for ensuring laboratory safety

and proper environmental stewardship.

Synonyms: 2-Bromothiazole-5-carboxaldehyde, 2-Bromo-5-thiazolecarboxaldehyde[1][2]

Hazard Identification and Classification
2-Bromo-5-formylthiazole is a combustible solid that is harmful if swallowed, may cause an

allergic skin reaction, and causes serious eye irritation.[1][3][4]

Signal Word: Warning[1][3][4]

Hazard Statements:

H302: Harmful if swallowed[1][3][4]

H317: May cause an allergic skin reaction[1][4]

H319: Causes serious eye irritation[1][3][4]
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Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this chemical. The following

PPE is mandatory:

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects against splashes and

dust particles.

Skin Protection

Chemical-impermeable gloves

(e.g., light weight rubber

gloves, inspected before use).

Fire/flame-resistant and

impervious clothing.

Prevents skin contact and

absorption.[5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[6] If exposure limits are

exceeded or irritation is

experienced, use a full-face

respirator with appropriate

cartridges.

Minimizes inhalation of dust or

vapors.

Operational Plan: Safe Handling Protocol
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood.

Ensure safety shower and eyewash stations are readily accessible.

Personal Hygiene:

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke in the handling area.[7]
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Contaminated work clothing should not be allowed out of the workplace.[5]

Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer: Handle as a solid. Avoid generating dust. Use a spatula or other

appropriate tool for transfers.

In Case of a Spill:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[5][8]

Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain and absorb the spill with sand, earth, inert material, or vermiculite.[5]

Collect the spilled material and place it in a suitable, labeled container for waste disposal.

[5]

Clean the spill area thoroughly.

Disposal Plan
All waste generated must be treated as hazardous.

Chemical Waste: Dispose of 2-Bromo-5-formylthiazole and any contaminated materials in

a designated, labeled hazardous waste container. The container must be kept closed and

stored in a cool, dry, well-ventilated area away from incompatible materials.[9]

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as hazardous waste.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR1341_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1341_msds.pdf
https://www.echemi.com/sds/2-bromo-5-bromomethyl-thiazole-pd180727111832.html
https://store.apolloscientific.co.uk/storage/msds/OR1341_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1341_msds.pdf
https://www.benchchem.com/product/b057339?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC170910050&productDescription=2-BROMOTHIAZOLE%2C+99%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Method: Disposal should be carried out by a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[8] Do not discharge into sewer systems.[8]

Dispose of contents/container to an approved waste disposal plant in accordance with local

regulations.[9][10][11]

Experimental Workflow
The following diagram outlines the standard workflow for the safe handling of 2-Bromo-5-
formylthiazole, from initial preparation to final disposal.

Preparation
- Don PPE

- Prepare workspace

Handling
- Weighing and transfer
- Perform experiment

Spill Response
- Evacuate and ventilate
- Contain and clean up

If spill occurs

Waste Collection
- Segregate waste
- Label containers

Disposal
- Store in designated area

- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Bromo-5-formylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b057339?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/756865
https://cymitquimica.com/cas/933752-44-4/
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds004410
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-formylthiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-formylthiazole
https://store.apolloscientific.co.uk/storage/msds/OR1341_msds.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://www.echemi.com/sds/2-bromo-5-bromomethyl-thiazole-pd180727111832.html
https://www.fishersci.com/store/msds?partNumber=AC170910050&productDescription=2-BROMOTHIAZOLE%2C+99%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25415&PLANT=d__ALF
https://www.fishersci.ie/store/msds?partNumber=15294368&countryCode=IE&language=en
https://www.benchchem.com/product/b057339#personal-protective-equipment-for-handling-2-bromo-5-formylthiazole
https://www.benchchem.com/product/b057339#personal-protective-equipment-for-handling-2-bromo-5-formylthiazole
https://www.benchchem.com/product/b057339#personal-protective-equipment-for-handling-2-bromo-5-formylthiazole
https://www.benchchem.com/product/b057339#personal-protective-equipment-for-handling-2-bromo-5-formylthiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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